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Compound of Interest

Compound Name: CFM-5
CAS No.: 639507-03-2
Cat. No.: B1668463
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and biological
activity of CFM-5, a potent anti-cancer agent. The detailed protocols and data are intended to
facilitate its laboratory-scale synthesis and further investigation for drug development purposes.

Introduction

CFM-5 is a small molecule inhibitor of the CARP-1/CCAR1-APC-2 interaction, demonstrating
significant potential as an anti-cancer therapeutic. By disrupting this protein-protein interaction,
CFM-5 induces apoptosis in cancer cells, making it a valuable tool for cancer research and a
promising lead compound for drug development. Its chemical name is believed to be a
derivative of 4-(4-bromophenyl)-N-(aryl)-1,3-thiazol-2-amine, and it is identified by the CAS
number 639507-03-2.

Quantitative Data Summary

The following table summarizes key quantitative data related to the biological activity of CFM-5.
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Parameter Value Cell Line/Assay Reference

CARP-1/CCARL1-

ICso 0.75 uM APC-2 Interaction [1]
Assay
Daoy

Glso (approx.) ~5 uM Medulloblastoma [2]

Cells (24h treatment)

Experimental Protocols
Protocol 1: Synthesis of CFM-5

This protocol describes the synthesis of CFM-5 and its derivatives, based on the general
method for preparing 4-(4-bromophenyl)-thiazol-2-amine derivatives. The synthesis is a two-
step process involving the formation of a key aminothiazole intermediate followed by a
condensation reaction.

Step 1: Synthesis of 4-(4-bromophenyl)thiazol-2-amine (Intermediate)

o Reaction Setup: In a round-bottom flask, dissolve p-bromoacetophenone and thiourea in
ethanol.

o Catalyst Addition: Add a catalytic amount of iodine to the solution.

o Reflux: Heat the reaction mixture to reflux and maintain for several hours until the reaction is
complete (monitored by TLC).

o Work-up: After cooling, the reaction mixture is poured into ice-cold water. The resulting
precipitate is collected by filtration, washed with water, and then a dilute solution of sodium
thiosulfate to remove excess iodine.

 Purification: The crude product is recrystallized from a suitable solvent (e.g., ethanol) to yield
pure 4-(4-bromophenyl)thiazol-2-amine.

Step 2: Synthesis of CFM-5 (Final Product)
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e Reaction Setup: In a suitable solvent such as ethanol, dissolve the intermediate 4-(4-
bromophenyl)thiazol-2-amine and the desired aromatic aldehyde (e.g., 4-
methoxybenzaldehyde).

o Condensation: Add a catalytic amount of a suitable acid or base (e.g., glacial acetic acid or
piperidine) to the mixture.

o Reflux: Heat the mixture to reflux for several hours.

o Work-up: Upon completion, the reaction mixture is cooled, and the precipitated product is
collected by filtration.

 Purification: The crude CFM-5 is washed with cold ethanol and then recrystallized from an
appropriate solvent to obtain the pure compound.[3]

Visualizations
Experimental Workflow for CFM-5 Synthesis

Step 2: Final Product Synthesis

Click to download full resolution via product page

Caption: Synthetic scheme for CFM-5 production.

Signaling Pathway of CFM-5 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]

e 2.researchgate.net [researchgate.net]

¢ 3. 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular
docking study with ADME profile - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1668463/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-the-synthesis-of-cfm-5
https://www.benchchem.com/product/b1668463?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/cfm-5.html
https://www.researchgate.net/publication/245030398_CARP-1_Functional_Mimetics_A_Novel_Class_of_Small_Molecule_Inhibitors_of_Medulloblastoma_Cell_Growth
https://pmc.ncbi.nlm.nih.gov/articles/PMC6661755/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6661755/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
CFM-5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668463/docs#application-notes-and-protocols-for-
the-synthesis-of-cfm-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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